Cas no 54064-39-0 (Ethyl 3-methyl-2-nitrobenzoate)
Ethyl 3-methyl-2-nitrobenzoate is a nitroaromatic ester compound with the molecular formula C₁₀H₁₁NO₄. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The presence of both ester and nitro functional groups enhances its reactivity, enabling selective transformations such as reductions or nucleophilic substitutions. Its structural features, including the methyl substituent, contribute to stability and controlled reactivity in synthetic pathways. The compound is typically characterized by high purity and consistent performance, making it suitable for research and industrial applications. Proper handling is advised due to potential sensitivity to heat and shock.
54064-39-0 structure
Product Name:Ethyl 3-methyl-2-nitrobenzoate
CAS No:54064-39-0
MF:C10H11NO4
MW:209.198642969131
MDL:MFCD11111006
CID:1038916
PubChem ID:20093011
Update Time:2025-06-07
Ethyl 3-methyl-2-nitrobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-methyl-2-nitrobenzoate
- 2-Nitro-3-methyl-benzoesaeure-aethylester
- AK106987
- ANW-61820
- CTK8B9012
- KB-253021
- SureCN6656676
- Ethyl3-methyl-2-nitrobenzoate
- SCHEMBL6656676
- CS-0083371
- AKOS008948396
- GORJIFRUPPQKPQ-UHFFFAOYSA-N
- DTXSID70602313
- 3-Methyl-2-nitro-benzoic acid ethyl ester
- 54064-39-0
- AS-8489
- MFCD11111006
- DB-108823
-
- MDL: MFCD11111006
- Inchi: 1S/C10H11NO4/c1-3-15-10(12)8-6-4-5-7(2)9(8)11(13)14/h4-6H,3H2,1-2H3
- InChI Key: GORJIFRUPPQKPQ-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=CC=CC(C)=C1[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 209.06883
- Monoisotopic Mass: 209.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 72.1Ų
Experimental Properties
- PSA: 69.44
Ethyl 3-methyl-2-nitrobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 227800-1g |
Ethyl 3-methyl-2-nitrobenzoate |
54064-39-0 | 95% | 1g |
£40.00 | 2022-02-28 | |
| Fluorochem | 227800-5g |
Ethyl 3-methyl-2-nitrobenzoate |
54064-39-0 | 95% | 5g |
£141.00 | 2022-02-28 | |
| Fluorochem | 227800-10g |
Ethyl 3-methyl-2-nitrobenzoate |
54064-39-0 | 95% | 10g |
£240.00 | 2022-02-28 | |
| Fluorochem | 227800-25g |
Ethyl 3-methyl-2-nitrobenzoate |
54064-39-0 | 95% | 25g |
£516.00 | 2022-02-28 | |
| TRC | E572515-250mg |
ethyl 3-methyl-2-nitrobenzoate |
54064-39-0 | 250mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E572515-500mg |
ethyl 3-methyl-2-nitrobenzoate |
54064-39-0 | 500mg |
$ 70.00 | 2022-06-05 | ||
| TRC | E572515-2.5g |
ethyl 3-methyl-2-nitrobenzoate |
54064-39-0 | 2.5g |
$ 230.00 | 2022-06-05 | ||
| Chemenu | CM155010-25g |
Ethyl 3-methyl-2-nitrobenzoate |
54064-39-0 | 95% | 25g |
$486 | 2022-06-11 | |
| Apollo Scientific | OR110352-1g |
Ethyl 3-methyl-2-nitrobenzoate |
54064-39-0 | 1g |
£55.00 | 2025-02-19 | ||
| Apollo Scientific | OR110352-5g |
Ethyl 3-methyl-2-nitrobenzoate |
54064-39-0 | 5g |
£170.00 | 2025-02-19 |
Ethyl 3-methyl-2-nitrobenzoate Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:54064-39-0)Ethyl 3-methyl-2-nitrobenzoate
Order Number:A1165392
Stock Status:in Stock
Quantity:5g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 00:24
Price ($):238.0/651.0
Email:sales@amadischem.com
Ethyl 3-methyl-2-nitrobenzoate Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:54064-39-0)Ethyl 3-methyl-2-nitrobenzoate
Purity:99%/99%
Quantity:5g/25g
Price ($):238.0/651.0